Cas no 851755-50-5 (3-formyl-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-formyl-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 851755-50-5
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 4232924
• PubChem ID: 57445628
• Update Time: 2025-04-24

3-formyl-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-formyl-1-methyl-
• 3-Formyl-1-methyl-1H-pyrazole-4-carboxylic acid
• AT34663
• 3-formyl-1-methyl-1H-pyrazole-4-carboxylicacid
• 851755-50-5
• SCHEMBL3255276
• EN300-155774
• 3-formyl-1-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C6H6N2O3/c1-8-2-4(6(10)11)5(3-9)7-8/h2-3H,1H3,(H,10,11)
• InChI Key： VDXHIMNWNUBPCY-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(O)=O)C(C=O)=N1

Computed Properties

• Exact Mass: 154.03784206Da
• Monoisotopic Mass: 154.03784206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives